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For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Ascorbic acid-13C6 is a stable isotope-labeled form of L-ascorbic acid, commonly known as
Vitamin C. In this molecule, all six carbon atoms are replaced with the heavy isotope carbon-13
(*3C). This isotopic enrichment makes it an invaluable tool in various scientific disciplines,
particularly in metabolic research, clinical diagnostics, and drug development. Its chemical
properties are virtually identical to its unlabeled counterpart, but its increased mass allows for
its distinction and quantification in complex biological matrices using mass spectrometry and

nuclear magnetic resonance spectroscopy.[1]

The primary applications of L-Ascorbic acid-13C6 include its use as an internal standard for
the accurate quantification of ascorbic acid in biological samples and as a tracer to investigate
the in vivo metabolism, distribution, and kinetics of Vitamin C.[1]

Physicochemical Properties
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L-Ascorbic acid-13C6 is a white to off-white crystalline powder. Its fundamental properties are
summarized in the table below.

Property Value Reference
Chemical Formula 13CeHsO6

Molecular Weight 182.08 g/mol

Exact Mass 182.025 g/mol

Isotopic Purity =99 atom % 13C

Chemical Purity =99%

Melting Point 190-194 °C (decomposes)

CAS Number 1354064-87-1

InChi Key CIWBSHSKHKDKBQ-

RQFYRPEFSA-N

Synthesis

While detailed, proprietary synthesis protocols for L-Ascorbic acid-13C6 are not publicly
available, the general principle involves utilizing a 13C-labeled precursor. A common starting
material for the synthesis of isotopically labeled ascorbic acid is uniformly labeled D-glucose
(D-glucose-3Ce). The synthesis would then proceed through modifications of established
industrial methods for L-ascorbic acid production, such as the Reichstein process. This process
typically involves the reduction of glucose to sorbitol, followed by bacterial fermentation to
sorbose, and a series of chemical reactions to convert sorbose into ascorbic acid. To produce
the fully labeled L-Ascorbic acid-13C6, all reagents and intermediates derived from the
glucose backbone must maintain their 13C labels throughout the synthetic route.

A general workflow for the synthesis is outlined below:

nIzallon 1, Ascorbic acid-5Cs

eduction
D-Glucose-*Ce

Diacetone-2-keto-L-gulonic acid-*Ce
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General synthesis workflow for L-Ascorbic acid-13C6.

Experimental Protocols
Quantification of Ascorbic Acid using LC-MS/MS with L-
Ascorbic Acid-13C6 as an Internal Standard

L-Ascorbic acid-13C6 is widely used as an internal standard for the accurate quantification of
ascorbic acid in biological samples like plasma, serum, and tissue homogenates. The following
IS a representative protocol.

4.1.1. Sample Preparation

e To 100 pL of plasma or serum, add 400 pL of ice-cold extraction solution (e.g., methanol
containing 1 mM EDTA and 0.1% formic acid).

e Add a known concentration of L-Ascorbic acid-13C6 (e.g., 50 ng/mL) to each sample as an
internal standard.

o Vortex the samples for 1 minute to precipitate proteins.
o Centrifuge at 13,000 x g for 10 minutes at 4°C.
o Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4.1.2. Liquid Chromatography Conditions
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Parameter

Condition

Column

Reversed-phase C18 column (e.g., 2.1 x 100
mm, 1.8 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

0-1 min: 2% B; 1-3 min: 2-98% B; 3-4 min: 98%

Gradient . .
B; 4-4.1 min: 98-2% B; 4.1-5 min: 2% B
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5puL
4.1.3. Mass Spectrometry Conditions
Parameter Condition

lonization Mode

Electrospray lonization (ESI), Negative lon
Mode

Multiple Reaction Monitoring (MRM) Transitions

L-Ascorbic acid

Q1:175.0 m/z -> Q3: 115.0 m/z

L-Ascorbic acid-13C6

Q1:181.0 m/z -> Q3: 119.0 m/z

Collision Energy

Optimized for the specific instrument (typically
10-15 eV)

Dwell Time

100 ms

4.1.4. Data Analysis

The concentration of L-ascorbic acid in the sample is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing it to a standard curve prepared with

known concentrations of unlabeled L-ascorbic acid and a constant concentration of the L-

Ascorbic acid-13C6 internal standard.
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Workflow for quantitative analysis using L-Ascorbic acid-13C6.
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Metabolic Tracing using **C NMR Spectroscopy

L-Ascorbic acid-13C6 can be administered to cells or organisms to trace its metabolic fate.
13C NMR spectroscopy can then be used to identify and quantify the labeled metabolites.

4.2.1. In Vitro Cell Culture Experiment
e Culture cells to the desired confluency.

» Replace the standard medium with a medium containing a known concentration of L-
Ascorbic acid-13C6.

¢ Incubate the cells for various time points.

o Harvest the cells and perform a metabolite extraction (e.g., using a
methanol/chloroform/water extraction method).

o Lyophilize the polar metabolite extracts.
o Reconstitute the dried extracts in a deuterated solvent (e.g., D20) for NMR analysis.

4.2.2. 3C NMR Spectroscopy Parameters

Parameter Value
Spectrometer Frequency =125 MHz
Pulse Program Proton-decoupled 13C experiment (e.g., zgpg30)

1024 - 4096 (depending on sample
Number of Scans

concentration)
Relaxation Delay (d1) 2 seconds
Acquisition Time 1 -2 seconds
Spectral Width 200 - 250 ppm
Temperature 298 K

4.2.3. Data Analysis
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The resulting 3C NMR spectra will show signals corresponding to the 13C atoms in L-Ascorbic
acid-13C6 and its downstream metabolites. The chemical shifts and coupling patterns of the
13C signals can be used to identify the labeled metabolites by comparison to spectral
databases and known standards. The relative intensities of the signals can provide information
on the relative abundance of each metabolite and the flux through different metabolic
pathways.

Metabolic Fate of L-Ascorbic Acid

L-Ascorbic acid is a crucial antioxidant and a cofactor for several enzymes. When L-Ascorbic
acid-13C6 is introduced into a biological system, it follows the same metabolic pathways as its
unlabeled counterpart. The major metabolic pathway involves its oxidation to dehydroascorbic
acid, which can then be recycled back to ascorbic acid or further metabolized.[2]
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Metabolic pathway of L-Ascorbic acid-13C6.

By tracing the 13C label, researchers can quantify the flux through these pathways and
understand how various physiological or pathological conditions affect Vitamin C metabolism.
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Conclusion

L-Ascorbic acid-13C6 is a powerful and versatile tool for researchers in the fields of nutrition,
biochemistry, and pharmaceutical sciences. Its use as an internal standard ensures the
accuracy and reliability of ascorbic acid quantification, while its application as a metabolic
tracer provides valuable insights into the complex dynamics of Vitamin C in biological systems.
This guide provides a foundational understanding and practical protocols to facilitate the
effective use of L-Ascorbic acid-13C6 in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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